Trimedlure

• CAS: 12002-53-8
• Synonyms: ent31560; capilure; Polycore; Ai3-31560; TRIMEDLURE; pheroconmff; Einecs 234-416-0; Trimedlure (mixture of isomers); Epa pesticide chemical code 112603; t-butyl4(or5)-chloro-2-methylcyclohexanecarboxylate
• Molecular Formula: C12H21ClO2
• Molecular Weight: 232.74 g/mol
• SMILES: CC1CC(CCC1C(=O)OC(C)(C)C)Cl
• InChI: InChI=1S/C12H21ClO2/c1-8-7-9(13)5-6-10(8)11(14)15-12(2,3)4/h8-10H,5-7H2,1-4H3
• InChIKey: APMORJJNVZMVQK-UHFFFAOYSA-N

Trimedlure (CAS 12002-53-8) is a synthetic male-specific attractant for the Mediterranean fruit fly, Ceratitis capitata (Wiedemann), and is classified as an insect attractant (Dipteran). It is a mixture of eight stereoisomers—four trans and four cis—derived from the tert-butyl esters of 4- and 5-chloro-2-methylcyclohexanecarboxylic acids, with the commercial product consisting mainly of the four trans isomers.

Trimedlure 12002-53-8: What Is This Synthetic Medfly Attractant and How Is It Supplied?

Trimedlure (CAS 12002-53-8) is a synthetic male-specific attractant for the Mediterranean fruit fly, Ceratitis capitata (Wiedemann), and is classified as an insect attractant (Dipteran) [1]. It is a mixture of eight stereoisomers—four trans and four cis—derived from the tert-butyl esters of 4- and 5-chloro-2-methylcyclohexanecarboxylic acids, with the commercial product consisting mainly of the four trans isomers [2]. The compound has a molecular formula of C12H21ClO2, a molecular weight of 232.75 g/mol, and is an oil with a boiling point of 107–113 °C [3]. It is not a single chemical entity; rather, it is a defined isomer blend whose attractiveness is driven primarily by the trans isomers, with the (1S,2S,4R)-enantiomer of isomer C being the most biologically active [4].

• [1] BCPC Pesticide Compendium. Trimedlure. Accessed 2026. View Source
• [2] Beroza M, Green N, Gertler SI, Steiner LF, Miyashita DH. Insect Attractants: New Attractants for the Mediterranean Fruit Fly. J Agric Food Chem. 1961;9(5):361-365. View Source
• [3] DrugFuture. Trimedlure Chemical Data. Accessed 2026. View Source
• [4] Doolittle RE, Cunningham RT, McGovern TP, Sonnet PE. Trimedlure enantiomers: differences in attraction for Mediterranean fruit fly, Ceratitis capitata (Wied.) (Diptera: Tephritidae). J Chem Ecol. 1991;17(2):475-484. View Source

Why You Cannot Simply Substitute Trimedlure with Another Medfly Attractant Without Quantitative Justification

Trimedlure, as a complex mixture of stereoisomers with a defined trans/cis ratio and specific enantiomeric activity, cannot be freely interchanged with other male lures or even with other formulations of the same active ingredient. The attractiveness of trimedlure is not a property of the bulk chemical alone; it is a function of its precise isomer composition [1], its release rate from the dispenser [2], and the aging characteristics of the formulation [3]. Substituting trimedlure with a different attractant, such as ceralure (an iodo-analog) or capilure (a mixture containing extenders), without accounting for differences in potency per unit mass, field longevity, and aging decay profiles will result in unpredictable trap capture rates, potentially compromising detection sensitivity in quarantine monitoring programs. The following evidence demonstrates exactly where quantifiable differences exist between trimedlure and its most relevant comparators.

• [1] McGovern TP, Cunningham RT, Leonhardt BA. Attractiveness of trans-Trimedlure and Its Four Isomers in Field Tests with the Mediterranean Fruit Fly (Diptera: Tephritidae). J Econ Entomol. 1987;80(3):617-620. View Source
• [2] Leonhardt BA, Cunningham RT, Rice RE, Harte EM, McGovern TP. Performance of controlled-release formulations of trimedlure to attract the Mediterranean fruit fly, Ceratitis capitata. Entomol Exp Appl. 1987;44:45-51. View Source
• [3] Leonhardt BA, Cunningham RT, Chambers DL, Avery JW, Harte EM. Design, Effectiveness, and Performance Criteria of Dispenser Formulations of Trimedlure, an Attractant of the Mediterranean Fruit Fly (Diptera: Tephritidae). J Econ Entomol. 1989;82(3):860-864. View Source

Trimedlure 12002-53-8: Quantifiable Differentiation Evidence Against Close Analogs for Scientific Selection

Isomer-Specific Attractiveness: TML-C Dominates Trimedlure's Activity but Ceralure B1 Outperforms TML-C on a per-mg Basis

Trimedlure is a mixture of eight isomers, but its attractiveness to male medflies is driven primarily by the four trans isomers, with isomer C (TML-C) being the most active [1]. Field tests using isolated isomers at ca. 99% purity established the relative attractiveness ranking: TML-C > TML-A > TML-B1 > TML-B2 [1]. Within TML-C, the (1S,2S,4R)-enantiomer is the most biologically active [2]. When compared to ceralure B1, the iodo-analog, the most attractive B1 isomer of ceralure caught 2 to 3 times as many male flies per mg as did the most attractive C isomer of trimedlure in field tests using released sterile flies in Hawaii [3]. This demonstrates that while TML-C is the potency driver within trimedlure, ceralure B1 exhibits intrinsically higher per-mass potency, a critical consideration for lure selection and cost-per-trap calculations.

Evidence Dimension	Relative attractiveness ranking of trimedlure isomers
Target Compound Data	TML-C > TML-A > TML-B1 > TML-B2
Comparator Or Baseline	TML-A, TML-B1, TML-B2 (each at ca. 99% purity)
Quantified Difference	TML-C is the most attractive; order of attractiveness correlates with substituent conformation.
Conditions	Field tests with wild C. capitata populations, Hawaii

Why This Matters

This ranking quantifies which isomer drives trap catch, informing quality control specifications for commercial trimedlure batches.

• [1] McGovern TP, Cunningham RT, Leonhardt BA. Attractiveness of trans-Trimedlure and Its Four Isomers in Field Tests with the Mediterranean Fruit Fly (Diptera: Tephritidae). J Econ Entomol. 1987;80(3):617-620. View Source
• [2] Doolittle RE, Cunningham RT, McGovern TP, Sonnet PE. Trimedlure enantiomers: differences in attraction for Mediterranean fruit fly, Ceratitis capitata (Wied.) (Diptera: Tephritidae). J Chem Ecol. 1991;17(2):475-484. View Source
• [3] Jang EB, Raw AS, Carvalho LA. Comparison of Ceralure and Trimedlure Attractants for the Male Mediterranean Fruit Fly (Diptera: Tephritidae). J Econ Entomol. (as cited in multiple secondary sources). View Source

Field Longevity of Controlled-Release Formulations: 4 g Polymeric Plugs Extend Effective Life to 12 Weeks

The effective field life of trimedlure depends critically on the dispenser formulation. Cotton wick dispensers with 2 g liquid trimedlure are generally ineffective after 2–4 weeks of field exposure [1]. In contrast, controlled-release polymeric plugs containing 70% trimedlure by weight extended the effective lifetime of a 2 g dose to about 8 weeks [1]. A polymeric plug with a 4 g trimedlure loading further extended the duration of effectiveness to 12 weeks or longer [1]. Chemical analyses of 4 g plugs in field trials showed that trap captures remained effective until the residual trimedlure amount decreased below approximately 1.4 g and the release rate dropped below approximately 2.0 mg per hour [2]. This quantifiable performance difference establishes 4 g polymeric plugs as a benchmark for long-duration deployment in area-wide monitoring programs.

Evidence Dimension	Effective field longevity
Target Compound Data	Polymeric plug (4 g trimedlure): ≥12 weeks
Comparator Or Baseline	Cotton wick (2 g liquid): 2–4 weeks; Polymeric plug (2 g): ~8 weeks
Quantified Difference	4 g plug lasts 3–6× longer than liquid wick; 1.5× longer than 2 g plug.
Conditions	Field aging tests in Hawaii and Florida with wild and released C. capitata populations

Why This Matters

Longer field life reduces trap servicing frequency and associated labor costs, a key driver of procurement decisions in large-scale surveillance programs.

• [1] Leonhardt BA, Cunningham RT, Chambers DL, Avery JW, Harte EM. Design, Effectiveness, and Performance Criteria of Dispenser Formulations of Trimedlure, an Attractant of the Mediterranean Fruit Fly (Diptera: Tephritidae). J Econ Entomol. 1989;82(3):860-864. View Source
• [2] Shelly TE, Kurashima R, Fezza T. Relationship between Field Captures of Mediterranean Fruit Flies (Diptera: Tephritidae) and the Residual Amount and Release Rate of Trimedlure from Polymeric Plugs. Fla Entomol. 2023;106(2):102-109. View Source

Trimedlure vs. Capilure (CPL): TML-Baited Traps Capture 1.2–4.6× More Medflies with Aged Lures (9–16 Weeks)

Capilure (CPL) is a commercial product containing trimedlure plus extenders intended to reduce volatility and cost. In a study comparing commercially available male lures in Australia, TML and CPL lures were found to be equivalent in attractiveness for up to 8 weeks of field aging [1]. However, with lures aged 9–16 weeks, TML-baited traps captured 1.2–4.6 times more male medflies than CPL-baited traps [1]. A separate study in a Hawaiian coffee field found that while fresh TML and CPL captured similar numbers of males, TML-baited traps captured significantly more males than CPL-baited traps when lures were aged 1, 3, 8, or 10 weeks [2]. These data indicate that the extenders in CPL do not confer a longevity advantage; rather, TML maintains superior attractiveness over extended aging periods.

Evidence Dimension	Trap captures with aged lures (9–16 weeks)
Target Compound Data	TML-baited traps: baseline captures
Comparator Or Baseline	CPL-baited traps
Quantified Difference	1.2–4.6× higher captures in TML traps
Conditions	Field trials in pome and stone fruit orchards, Australia; lures aged 9–16 weeks

Why This Matters

This demonstrates that TML provides more consistent detection sensitivity over extended deployment intervals, critical for quarantine monitoring where missed detections can have severe economic consequences.

• [1] Broughton S, Rahman T. Evaluation of lures and traps for male and female monitoring of Mediterranean fruit fly in pome and stone fruit. J Appl Entomol. 2017;141(6):441-451. View Source
• [2] Shelly TE. Detection of Male Mediterranean Fruit Flies (Diptera: Tephritidae): Performance of Trimedlure Relative to Capilure and Enriched Ginger Root Oil. Proc Hawaiian Entomol Soc. 2013;45:1-7. View Source

Trimedlure vs. Enriched Ginger Root Oil (EGRO): TML Superior with Aged Lures (3–6 Weeks)

Enriched ginger root oil (EGRO) contains the natural male attractant α-copaene and has been investigated as a potential alternative to trimedlure. In a Hawaiian coffee field study, traps baited with fresh TML or EGRO captured equal numbers of male medflies [1]. However, when lures were aged for 3 or 6 weeks, significantly more males were captured in TML-baited traps than in EGRO-baited traps [1]. The study concluded that EGRO does not appear to be an adequate substitute for TML [1]. This contrasts with a more recent study (2023) that found a novel natural oil blend (α-copaene-based) dispensed from a sachet was as effective as fresh liquid TML even after 20 weeks of weathering [2], highlighting that the performance of α-copaene-based lures is highly dependent on the specific formulation and dispenser technology.

Evidence Dimension	Trap captures with aged lures (3–6 weeks)
Target Compound Data	TML-baited traps: significantly higher captures
Comparator Or Baseline	EGRO-baited traps
Quantified Difference	Significant (p<0.05) superiority of TML; exact fold-difference not reported
Conditions	Field trials in Hawaiian coffee field, wild C. capitata population

Why This Matters

This indicates that while some novel α-copaene formulations can match TML longevity, generic EGRO is not a reliable substitute, underscoring the importance of specifying trimedlure for consistent trap performance.

• [1] Shelly TE. Detection of Male Mediterranean Fruit Flies (Diptera: Tephritidae): Performance of Trimedlure Relative to Capilure and Enriched Ginger Root Oil. Proc Hawaiian Entomol Soc. 2013;45:1-7. View Source
• [2] Shelly T, Fezza T, Kurashima R. Natural Oil Lure Outperforms Trimedlure in Capturing Males of the Mediterranean Fruit Fly, Ceratitis capitata (Diptera: Tephritidae). Neotrop Entomol. 2023;52(6):1138-1143. View Source

Ceralure B1 Dose Efficiency: 150 mg Ceralure B1 Coin = 2 g Trimedlure Plug; 300 mg Coin Significantly More Attractive

Ceralure B1, an iodo-analog of trimedlure, has been evaluated as a potentially more potent and persistent alternative. In a direct field comparison, a 150 mg ceralure B1 coin (plastic matrix formulation) was found to be equally attractive as a commercial 2 g trimedlure plug during a 6–8 week deployment period [1]. A 300 mg ceralure B1 coin was significantly more attractive than the 2 g trimedlure plug over the same period [1]. Additionally, residual analysis of weathered panels after 130 days of field exposure revealed the presence of 2.75 times more ceralure than trimedlure [2]. While these data indicate ceralure B1's superior potency and persistence, its higher synthesis cost and different regulatory status may affect procurement decisions [1].

Evidence Dimension	Attractiveness equivalence and superiority
Target Compound Data	2 g trimedlure plug: baseline attractiveness
Comparator Or Baseline	150 mg ceralure B1 coin: equivalent; 300 mg ceralure B1 coin: significantly more attractive
Quantified Difference	Ceralure B1 achieves equivalent or superior attraction at 7.5–15% of the mass of trimedlure.
Conditions	Field deployment in Hawaii, 6–8 week aging, wild and sterile C. capitata

Why This Matters

This demonstrates a potential mass advantage for ceralure B1, but also highlights that trimedlure remains the reference standard against which new attractants are benchmarked, and its established supply chain and regulatory acceptance may favor its continued use in operational programs.

• [1] Jang EB, Khrimian A, Holler TC, Casana-Giner V, Lux S, Carvalho LA. Field response of Mediterranean fruit flies to ceralure B1 relative to most active isomer and commercial formulation of trimedlure. J Econ Entomol. 2010;103(5):1586-1593. View Source
• [2] Jang EB, et al. Comparison of Ceralure and Trimedlure Controlled-Release Formulations for Male Mediterranean Fruit Flies in C&C Traps. J Econ Entomol. (as cited in multiple secondary sources). View Source

Trimedlure vs. Ceralure C Isomer: Equivalent Attraction at Half the Molar Quantity

In a study comparing controlled-release polymeric panels, the active ceralure B1 isomer in a commercial mixture of ceralure isomers consistently caught as many male flies as the active trimedlure C isomer in a commercial mixture of trimedlure isomers at one-half the molar quantity of trimedlure C [1]. Over a 26-week period, ceralure panels caught 6.4 times more flies than a standard 2 g trimedlure AgriSense aged plug, while trimedlure panels caught 5.2 times more [1]. This indicates that ceralure B1 has intrinsically higher molar potency than trimedlure C, but both controlled-release panel formulations dramatically outperformed the standard commercial plug.

Evidence Dimension	Trap captures relative to standard plug
Target Compound Data	Trimedlure C isomer in polymeric panel: 5.2× more captures than standard 2 g plug
Comparator Or Baseline	Ceralure B1 isomer in polymeric panel: 6.4× more captures than standard 2 g plug
Quantified Difference	Ceralure B1 achieves ~1.23× higher captures than trimedlure C at half the molar loading.
Conditions	26-week field test in Hawaii with released sterile C. capitata

Why This Matters

This highlights that while ceralure B1 may offer a molar potency advantage, trimedlure's established performance and lower synthesis cost may make it the preferred choice for operational programs, especially when used in optimized controlled-release formulations.

• [1] Jang EB, et al. Comparison of Ceralure and Trimedlure Controlled-Release Formulations for Male Mediterranean Fruit Flies in C&C Traps. J Econ Entomol. (as cited in multiple secondary sources). View Source

Trimedlure 12002-53-8: Best Research and Industrial Application Scenarios Based on Evidence

Area-Wide Medfly Surveillance and Detection Programs

Trimedlure is the global standard for male medfly detection in quarantine and area-wide surveillance programs [1]. The evidence demonstrates that 4 g polymeric plug dispensers provide ≥12 weeks of effective field longevity [2], reducing trap servicing frequency and labor costs. Procurement specifications should explicitly require polymeric plug formulations with a minimum 4 g trimedlure loading and a release rate above 2.0 mg/h to maintain detection sensitivity [3].

Eradication Program Support and Delimitation Trapping

During medfly eradication efforts, high-density delimitation trapping is deployed around detection sites. Trimedlure's proven superiority over Capilure (1.2–4.6× higher captures with aged lures) [4] ensures that traps remain sensitive throughout the multi-week delimitation period, minimizing the risk of false negatives that could compromise eradication success. Fresh liquid trimedlure on cotton wicks remains appropriate for short-duration (2–4 week) intensive trapping grids [5].

Mass Trapping for Population Suppression

Trimedlure-baited traps are used for male annihilation and population suppression in medfly-infested areas. The evidence that 4 g plugs maintain effective release rates for up to 12 weeks [2] supports their use in mass trapping grids where frequent servicing is impractical. While ceralure B1 offers higher per-mass potency [6], trimedlure's lower synthesis cost and established regulatory status make it the economically preferred choice for large-scale suppression programs.

Benchmarking Novel Medfly Attractants

Trimedlure remains the reference standard against which new medfly attractants are evaluated. The isomer-specific attractiveness ranking (TML-C > TML-A > TML-B1 > TML-B2) [7] and the quantified performance of 4 g polymeric plugs [2] provide essential baseline data for comparative efficacy trials of ceralure, α-copaene formulations, and other novel lures. Procurement of trimedlure with a defined isomer composition (e.g., ≥90% trans isomers) ensures consistency in these benchmarking studies.

• [1] FAO/IAEA. Trapping Guidelines for Area-Wide Fruit Fly Programmes. 2003. View Source
• [2] Leonhardt BA, Cunningham RT, Chambers DL, Avery JW, Harte EM. Design, Effectiveness, and Performance Criteria of Dispenser Formulations of Trimedlure, an Attractant of the Mediterranean Fruit Fly (Diptera: Tephritidae). J Econ Entomol. 1989;82(3):860-864. View Source
• [3] Shelly TE, Kurashima R, Fezza T. Relationship between Field Captures of Mediterranean Fruit Flies (Diptera: Tephritidae) and the Residual Amount and Release Rate of Trimedlure from Polymeric Plugs. Fla Entomol. 2023;106(2):102-109. View Source
• [4] Broughton S, Rahman T. Evaluation of lures and traps for male and female monitoring of Mediterranean fruit fly in pome and stone fruit. J Appl Entomol. 2017;141(6):441-451. View Source
• [5] Leonhardt BA, Cunningham RT, Rice RE, Harte EM, McGovern TP. Performance of controlled-release formulations of trimedlure to attract the Mediterranean fruit fly, Ceratitis capitata. Entomol Exp Appl. 1987;44:45-51. View Source
• [6] Jang EB, Khrimian A, Holler TC, Casana-Giner V, Lux S, Carvalho LA. Field response of Mediterranean fruit flies to ceralure B1 relative to most active isomer and commercial formulation of trimedlure. J Econ Entomol. 2010;103(5):1586-1593. View Source
• [7] McGovern TP, Cunningham RT, Leonhardt BA. Attractiveness of trans-Trimedlure and Its Four Isomers in Field Tests with the Mediterranean Fruit Fly (Diptera: Tephritidae). J Econ Entomol. 1987;80(3):617-620. View Source